Cas no 339106-36-4 (Methyl 2-[2-nitro-4-(trifluoromethyl)anilino]-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate)

• Product Name: Methyl 2-[2-nitro-4-(trifluoromethyl)anilino]-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate
• CAS No: 339106-36-4
• Molecular Formula: C₁₈H₁₂F₃N₃O₅
• Molecular Weight: 407.300194740295
• CID: 6786805
• PubChem ID: 3746780

Methyl 2-[2-nitro-4-(trifluoromethyl)anilino]-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate Properties

Names and Identifiers

• methyl 2-[2-nitro-4-(trifluoromethyl)anilino]-1-oxoisoquinoline-4-carboxylate
• methyl 2-[2-nitro-4-(trifluoromethyl)anilino]-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate
• 339106-36-4
• AKOS005105526
• methyl2-{[2-nitro-4-(trifluoromethyl)phenyl]amino}-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• 9H-026
• methyl 2-{[2-nitro-4-(trifluoromethyl)phenyl]amino}-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• InChIKey： OCUSKUZDGIJMSC-UHFFFAOYSA-N
• Inchi： 1S/C18H12F3N3O5/c1-29-17(26)13-9-23(16(25)12-5-3-2-4-11(12)13)22-14-7-6-10(18(19,20)21)8-15(14)24(27)28/h2-9,22H,1H3
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])NN1C=C(C(=O)OC)C2C=CC=CC=2C1=O)(F)F

Computed Properties

• Exact Mass: 407.07290498g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 407.07290498g/mol
• Heavy Atom Count: 29
• Complexity: 706
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų